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Compound of Interest

Compound Name: YIL781 hydrochloride

Cat. No.: B560414

Audience: Researchers, scientists, and drug development professionals.

Introduction

YIL781 hydrochloride is a potent and selective antagonist of the ghrelin receptor (GHS-R1a),
a G-protein coupled receptor involved in a variety of metabolic functions.[1][2] The endogenous
ligand for this receptor, ghrelin, stimulates appetite, gastric motility, and growth hormone
secretion, while also suppressing insulin secretion.[3][4][5] By blocking the action of ghrelin,
YIL781 hydrochloride serves as a valuable research tool for investigating metabolic disorders.
It has been shown to improve glucose homeostasis, suppress appetite, and promote weight
loss in preclinical studies.[3][6]

Proper preparation and storage of YIL781 hydrochloride stock solutions are critical for
ensuring experimental reproducibility and preserving the compound's stability and activity. This
document provides detailed protocols and data for handling this compound in a laboratory
setting.

Compound Data and Properties

Summarized below are the key physical, chemical, and solubility properties of YIL781
hydrochloride.

Table 1: Physical and Chemical Properties of YIL781 Hydrochloride
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Property Value Reference
CAS Number 1640226-17-0 [61[7]
Molecular Formula C24H28FN302 - HCI [6][8]
Molecular Weight 445.96 g/mol [8]
Purity >98% [6]
| Appearance | Off-white to light yellow solid |[7] |
Table 2: Solubility of YIL781 Hydrochloride
Maximum
Solvent . Notes Reference
Concentration
Ultrasonic
assistance may be
needed. Use of
250 mg/mL (~560 newly opened,
DMSO < ( oL [7]
mM) anhydrous DMSO
is recommended as
the compound is
hygroscopic.
100 mM [61[8]
Ethanol 100 mM [6]1[8]
Water 100 mM (44.6 mg/mL)
| | 2 mg/mL | Warming may be required for complete dissolution. | |
Table 3: Recommended Storage Conditions
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Format Temperature Duration Conditions Reference
) Sealed, away
Solid -20°C =4 years . [6]
from moisture.
Store under
Room o
Up to 12 months desiccating [8]
Temperature "
conditions.
In a suitable
solvent (e.g.,
Stock Solution -80°C 6 months DMSO), sealed, [7]
away from
moisture.

| | -20°C | 1 month | In a suitable solvent (e.g., DMSO), sealed, away from moisture. [[7] |

Experimental Protocols

3.1 Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which is a

common starting point for creating working solutions for various assays.

Materials:

e YIL781 hydrochloride solid

e Anhydrous, new, or low-water content Dimethyl Sulfoxide (DMSO)

» Sterile, low-protein-binding microcentrifuge tubes

o Calibrated analytical balance

o Calibrated micropipettes

o \ortex mixer

e Sonicator (optional, water bath or probe)
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Procedure:

o Safety First: Before handling, review the Safety Data Sheet (SDS) for YIL781
hydrochloride.[9] Handle the compound in a well-ventilated area, wearing appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[9]

» Calculation: Determine the mass of YIL781 hydrochloride needed. To prepare 1 mL of a
100 mM stock solution (MW = 445.96 g/mol ), you will need 44.6 mg.

o Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight (
g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.1 mol/L x 445.96 g/mol x 1000 mg/g = 44.6 mg

e Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
calculated amount of YIL781 hydrochloride solid directly into the tube.

¢ Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube. For example, add 1 mL of DMSO for 44.6 mg of the compound.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. Visually inspect the
solution to ensure all solid has dissolved. If particulates remain, sonicate the tube for 5-10
minutes.[2] Gentle warming may also be applied if necessary. The final solution should be
clear.

« Verification: Ensure the solution is homogenous and free of any precipitate before
proceeding.

3.2 Protocol 2: Aliquoting and Storing the Stock Solution

To prevent degradation from repeated freeze-thaw cycles, the main stock solution should be
divided into smaller, single-use aliquots.[7]

Materials:
e Prepared YIL781 hydrochloride stock solution

» Sterile, low-protein-binding microcentrifuge tubes (e.g., 0.5 mL)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b560414?utm_src=pdf-body
https://www.benchchem.com/product/b560414?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/0F882AC3-FCF9-4D6B-B3C3-E66C506EC106/T29174
https://www.targetmol.com/attachment/sds/0F882AC3-FCF9-4D6B-B3C3-E66C506EC106/T29174
https://www.benchchem.com/product/b560414?utm_src=pdf-body
https://www.benchchem.com/product/b560414?utm_src=pdf-body
https://www.targetmol.com/compound/yil%20781
https://www.medchemexpress.com/yil781-hydrochloride.html
https://www.benchchem.com/product/b560414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Calibrated micropipettes

e Tube labels and a permanent marker
e -80°C freezer

Procedure:

» Aliquoting: Based on typical experimental needs, pipette small volumes (e.g., 10-50 pL) of
the stock solution into pre-labeled, sterile microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name ("YIL781 HCI"), concentration
(100 mM), solvent (DMSO), and the date of preparation.

o Storage: Place the aliquots in a freezer box and store them at -80°C for long-term stability
(up to 6 months).[7] For short-term use, storage at -20°C for up to one month is also
acceptable.[7]

o Usage: When needed, remove a single aliquot from the freezer and thaw it completely at
room temperature. Briefly centrifuge the tube to collect the contents at the bottom before
opening. Avoid re-freezing a thawed aliquot. For in vivo experiments, it is recommended to
prepare the final working solution fresh on the day of use.[7]

Visualized Workflows and Pathways

4.1 Experimental Workflow: Stock Solution Preparation

The following diagram outlines the standard procedure for preparing and storing YIL781
hydrochloride stock solution.

Workflow for YIL781 HCI Stock Solution

Preparation Storage

Receive YIL781 HCI Weigh Compound in Calculate Required Dissolve via Vortexing Aliquot into Single-Use
( (Solid Compound) Sterile Tube Solvent Volume Add Anhydrous DMSO and/or Sonication ) Low-Binding Tubes

Store Aliquots at -80°C
(Long-Term)
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Click to download full resolution via product page

A flowchart for preparing and storing YIL781 HCI stock solution.

4.2 Signaling Pathway: Mechanism of Action

YIL781 hydrochloride acts by competitively antagonizing the ghrelin receptor (GHS-R1a),
thereby blocking the downstream signaling initiated by the endogenous ligand, ghrelin.

Simplified Ghrelin Receptor Signaling Pathway

Ghrelin YIL781 HCI
(Endogenous Ligand) (Antagonist)

Binds & Activates / Blocks Binding

Ghrelin Receptor

(GHS-R1a)

I
I
IActivation
]

Physiological Effects

Target Cell (e.g., Pancreatic Islet, Neuron)

 Appetite Stimulation
» Decreased Insulin Secretion
¢ Increased Gastric Motility

Click to download full resolution via product page

YIL781 HCI blocks ghrelin from binding to its receptor, GHS-R1a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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